![molecular formula C28H41NO3 B1234172 (5E,8E,11E,14E)-N-[(4-hydroxy-3-methoxyphenyl)methyl]icosa-5,8,11,14-tetraenamide](/img/structure/B1234172.png)
(5E,8E,11E,14E)-N-[(4-hydroxy-3-methoxyphenyl)methyl]icosa-5,8,11,14-tetraenamide
Overview
Description
N-[(4-hydroxy-3-methoxyphenyl)methyl]eicosa-5,8,11,14-tetraenamide is a member of methoxybenzenes and a member of phenols.
Scientific Research Applications
Analgesic Potential
(5E,8E,11E,14E)-N-[(4-hydroxy-3-methoxyphenyl)methyl]icosa-5,8,11,14-tetraenamide, also known as AM404, is a metabolite of the well-known analgesic paracetamol. AM404 inhibits endocannabinoid cellular uptake and binds weakly to CB1 and CB2 cannabinoid receptors. This compound is formed by fatty acid amide hydrolase (FAAH) in vivo and has shown potential in analgesic applications, comparable to paracetamol in certain tests (Sinning et al., 2008).
Biochemical Synthesis and Quantitation
The compound has also been involved in studies related to biochemical synthesis and quantitation. A labile intermediate phospho-anandamide, closely related to AM404, has been identified in mouse brain and macrophages. The precise quantitation of this intermediate was challenging due to its low concentration and chemical instability. Efforts in synthesizing a tetra-deuterated version of this compound aim to facilitate accurate quantitation, which is essential for understanding its role in novel biosynthetic pathways (Cheng et al., 2008).
Potential Impact on Cancer Cell Growth
There's research exploring the impact of compounds structurally similar to AM404 on cancer cell growth. For instance, Methoxychlor and triclosan, with structural resemblances, have been shown to induce ovarian cancer cell growth by regulating genes related to cell cycle and apoptosis. This suggests a potential pathway by which AM404 or its derivatives might influence cancer cell growth, although direct evidence with AM404 is still required (Kim et al., 2014).
properties
Product Name |
(5E,8E,11E,14E)-N-[(4-hydroxy-3-methoxyphenyl)methyl]icosa-5,8,11,14-tetraenamide |
|---|---|
Molecular Formula |
C28H41NO3 |
Molecular Weight |
439.6 g/mol |
IUPAC Name |
(5E,8E,11E,14E)-N-[(4-hydroxy-3-methoxyphenyl)methyl]icosa-5,8,11,14-tetraenamide |
InChI |
InChI=1S/C28H41NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-28(31)29-24-25-21-22-26(30)27(23-25)32-2/h7-8,10-11,13-14,16-17,21-23,30H,3-6,9,12,15,18-20,24H2,1-2H3,(H,29,31)/b8-7+,11-10+,14-13+,17-16+ |
InChI Key |
QVLMCRFQGHWOPM-SHDWVJIKSA-N |
Isomeric SMILES |
CCCCC/C=C/C/C=C/C/C=C/C/C=C/CCCC(=O)NCC1=CC(=C(C=C1)O)OC |
SMILES |
CCCCCC=CCC=CCC=CCC=CCCCC(=O)NCC1=CC(=C(C=C1)O)OC |
Canonical SMILES |
CCCCCC=CCC=CCC=CCC=CCCCC(=O)NCC1=CC(=C(C=C1)O)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
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